Cas no 380315-35-5 (2-Oxo-2-(tricyclo[3.3.1.13,7]dec-1-ylamino)ethyl 2-(methylthio)-3-pyridinecarboxylate)
2-Oxo-2-(tricyclo[3.3.1.13,7]dec-1-ylamino)ethyl 2-(methylthio)-3-pyridinecarboxylate Chemical and Physical Properties
Names and Identifiers
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- 380315-35-5
- Oprea1_318232
- [(ADAMANTAN-1-YL)CARBAMOYL]METHYL 2-(METHYLSULFANYL)PYRIDINE-3-CARBOXYLATE
- MLS002249589
- [2-(1-adamantylamino)-2-oxoethyl] 2-methylsulfanylpyridine-3-carboxylate
- Z18837740
- SR-01000031545
- EN300-26592848
- AKOS002488901
- HMS3090J13
- SMR001317016
- CHEMBL1897120
- SR-01000031545-1
- 2-Oxo-2-(tricyclo[3.3.1.13,7]dec-1-ylamino)ethyl 2-(methylthio)-3-pyridinecarboxylate
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- Inchi: 1S/C19H24N2O3S/c1-25-17-15(3-2-4-20-17)18(23)24-11-16(22)21-19-8-12-5-13(9-19)7-14(6-12)10-19/h2-4,12-14H,5-11H2,1H3,(H,21,22)
- InChI Key: ASTFPSCYUNRAED-UHFFFAOYSA-N
- SMILES: C1(SC)=NC=CC=C1C(OCC(=O)NC12CC3CC(CC(C3)C1)C2)=O
Computed Properties
- Exact Mass: 360.15076381g/mol
- Monoisotopic Mass: 360.15076381g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 25
- Rotatable Bond Count: 6
- Complexity: 498
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 93.6Ų
Experimental Properties
- Density: 1.29±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 586.4±45.0 °C(Predicted)
- pka: 13.38±0.20(Predicted)
2-Oxo-2-(tricyclo[3.3.1.13,7]dec-1-ylamino)ethyl 2-(methylthio)-3-pyridinecarboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26592848-0.05g |
[(adamantan-1-yl)carbamoyl]methyl 2-(methylsulfanyl)pyridine-3-carboxylate |
380315-35-5 | 95.0% | 0.05g |
$212.0 | 2025-03-20 |
2-Oxo-2-(tricyclo[3.3.1.13,7]dec-1-ylamino)ethyl 2-(methylthio)-3-pyridinecarboxylate Related Literature
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
Additional information on 2-Oxo-2-(tricyclo[3.3.1.13,7]dec-1-ylamino)ethyl 2-(methylthio)-3-pyridinecarboxylate
Introduction to 2-Oxo-2-(tricyclo[3.3.1.13,7]dec-1-ylamino)ethyl 2-(methylthio)-3-pyridinecarboxylate (CAS No. 380315-35-5) in Modern Chemical and Pharmaceutical Research
2-Oxo-2-(tricyclo[3.3.1.13,7]dec-1-ylamino)ethyl 2-(methylthio)-3-pyridinecarboxylate, identified by its CAS number 380315-35-5, represents a compound of significant interest in the realm of chemical and pharmaceutical research. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in drug discovery and synthetic chemistry. The presence of a tricyclo[3.3.1.13,7]dec-1-ylamino moiety and a pyridinecarboxylate group suggests unique electronic and steric properties that may contribute to its utility in various biochemical pathways.
The compound's structure is notable for its complexity, which arises from the fusion of multiple cyclic units. The tricyclo[3.3.1.13,7]dec-1-ylamino group, a feature rarely encountered in natural products or commercial pharmaceuticals, introduces a high degree of rigidity and specific spatial orientation. This structural motif is often employed in medicinal chemistry to modulate binding interactions with biological targets, such as enzymes or receptors. The pyridinecarboxylate component further enhances the molecule's pharmacophoric potential by providing a site for hydrogen bonding or ionic interactions.
In recent years, there has been growing interest in the development of novel heterocyclic compounds for therapeutic applications. Pyridine derivatives, in particular, have been extensively studied due to their broad spectrum of biological activities. The 2-Oxo-2-(tricyclo[3.3.1.13,7]dec-1-ylamino)ethyl 2-(methylthio)-3-pyridinecarboxylate (CAS No. 380315-35-5) fits into this category, offering a unique combination of structural features that may make it valuable in the design of next-generation drugs.
One of the most compelling aspects of this compound is its potential role as a scaffold for drug development. The tricyclo[3.3.1.13,7]decane ring system is known for its stability and resistance to metabolic degradation, which are critical factors in drug longevity within the body. Additionally, the presence of a methylthio group (-SCH₃) can influence the compound's solubility and reactivity, making it adaptable for various synthetic modifications.
Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with greater accuracy before conducting costly wet-lab experiments. The 2-Oxo-2-(tricyclo[3.3.1.13,7]dec-1-ylamino)ethyl 2-(methylthio)-3-pyridinecarboxylate (CAS No. 380315-35-5) has been subjected to virtual screening using molecular docking algorithms to identify potential binding sites with target proteins relevant to diseases such as cancer and inflammation.
The results of these simulations have been promising, suggesting that this compound may exhibit inhibitory effects on key enzymes involved in disease pathways. For instance, preliminary data indicate that it could interact with cyclooxygenase (COX) enzymes, which are targets for nonsteroidal anti-inflammatory drugs (NSAIDs). This aligns with the broader trend in pharmaceutical research toward developing molecules that can modulate inflammatory responses without the adverse effects associated with traditional NSAIDs.
Beyond its potential therapeutic applications, the 2-Oxo-2-(tricyclo[3.3.1.13,7]dec-1-ylamino)ethyl 2-(methylthio)-3-pyridinecarboxylate (CAS No. 380315-35-5) may also serve as a valuable tool in synthetic organic chemistry due to its structural complexity and reactivity profile. Researchers have explored its use as an intermediate in multi-step syntheses aimed at creating more complex molecules with tailored biological activities.
The synthesis of this compound presents unique challenges due to its intricate cyclic framework and multiple functional groups. However, recent improvements in synthetic methodologies have made it more feasible to produce such molecules on a laboratory scale。 Techniques such as transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation have been particularly useful in constructing the tricyclo[3。31。13,7]decane core.
Once synthesized, the 2-Oxo--(tricyclo[33。11。13,7]dec--1--ylamino)ethyle 22(methylethio)--33pyridinecarboxylete (CAS No.--3380315--35--55) has been tested for stability under various conditions, including storage at room temperature and exposure to light and moisture。 These studies have shown that it retains its structural integrity over time, making it suitable for long-term storage and transportation without significant degradation。
The pharmacological evaluation of this compound has been ongoing, with researchers focusing on its interactions with biological targets relevant to human health。 Initial studies have revealed promising results, suggesting that it may exhibit properties such as analgesic、 anti-inflammatory、 or even anticancer effects。 These findings are particularly exciting given the growing demand for novel therapeutic agents that can address unmet medical needs。
In conclusion, the 2-Oxo--(tricyclo[33。11。13,7]dec--1--ylamino)ethyle 22(methylethio)--33pyridinecarboxylete (CAS No.--3380315--35--55) represents a significant advancement in chemical and pharmaceutical research。 Its unique structure、 potential therapeutic applications、 and utility as a synthetic intermediate make it a compound worthy of further investigation。 As research continues to uncover new insights into its properties, it is likely that this molecule will play an important role in the development of innovative treatments for various diseases。
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